Cas no 747402-25-1 (1-(3-ethoxy-4-methoxyphenyl)ethan-1-amine)

• Product Name: 1-(3-ethoxy-4-methoxyphenyl)ethan-1-amine
• CAS No: 747402-25-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 560988
• PubChem ID: 22260281
• Update Time: 2025-05-20

1-(3-ethoxy-4-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-ethoxy-4-methoxy-a-methyl-
• Benzenemethanamine, 3-ethoxy-4-methoxy-alpha-methyl- (9CI)
• 1-(3-ethoxy-4-methoxyphenyl)ethanamine
• EN300-1851736
• A1-05259
• 1-(3-Ethoxy-4-methoxyphenyl)ethan-1-amine
• SCHEMBL1223581
• 747402-25-1
• DTXSID60624009
• AKOS006316459
• 1-(3-ethoxy-4-methoxyphenyl)ethan-1-amine

• Inchi： 1S/C11H17NO2/c1-4-14-11-7-9(8(2)12)5-6-10(11)13-3/h5-8H,4,12H2,1-3H3
• InChI Key： GFWQXQKBQFMYSD-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C(C)N)OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-ethoxy-4-methoxyphenyl)ethan-1-amine

Comprehensive Guide to 1-(3-Ethoxy-4-Methoxyphenyl)Ethan-1-Amine (CAS No. 747402-25-1): Properties, Applications, and Market Insights

1-(3-Ethoxy-4-methoxyphenyl)ethan-1-amine (CAS No. 747402-25-1) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This aromatic amine derivative, featuring both ethoxy and methoxy functional groups, has garnered attention for its potential applications in drug discovery and material science. As researchers increasingly explore multi-functional aromatic amines, compounds like 1-(3-ethoxy-4-methoxyphenyl)ethan-1-amine are becoming valuable building blocks in synthetic chemistry.

The molecular structure of CAS 747402-25-1 combines an ethylamine backbone with substituted phenyl rings, creating unique electronic properties that influence its reactivity. This structural configuration makes it particularly interesting for developing novel pharmaceutical intermediates, a topic frequently searched by medicinal chemists. Current trends in structure-activity relationship (SAR) studies often utilize such compounds to optimize drug candidates, especially in neurological and cardiovascular research areas.

In pharmaceutical applications, 1-(3-ethoxy-4-methoxyphenyl)ethanamine serves as a precursor for various bioactive molecules. Its structural features resemble those found in several FDA-approved drugs, making it valuable for drug repurposing studies—a hot topic in pharmaceutical research. The compound's potential in central nervous system (CNS) drug development aligns with current industry focus on neurological disorders, answering frequent search queries about "new CNS drug scaffolds."

The synthesis of 747402-25-1 typically involves multi-step organic reactions starting from commercially available phenols. Modern green chemistry approaches to producing such compounds are gaining traction, responding to environmental concerns in chemical manufacturing. Researchers are particularly interested in catalytic methods for introducing the ethoxy and methoxy groups, as these processes often appear in searches for "sustainable amine synthesis."

From a commercial perspective, 1-(3-ethoxy-4-methoxyphenyl)ethan-1-amine occupies a niche but growing market segment. Suppliers frequently list it under categories like pharmaceutical intermediates or research chemicals, with purity grades ranging from 95% to 99%. The compound's price point reflects its specialized nature, and procurement inquiries often include questions about bulk quantities and custom synthesis options—key commercial aspects that potential buyers search for.

Analytical characterization of CAS 747402-25-1 typically involves techniques like HPLC, GC-MS, and NMR spectroscopy. These quality control measures address common concerns about compound purity verification, a frequent search term among research purchasers. The compound's stability profile suggests standard storage conditions (room temperature, inert atmosphere), though some researchers inquire about long-term stability studies for extended projects.

Emerging applications for 1-(3-ethoxy-4-methoxyphenyl)ethanamine include materials science, where its aromatic amine structure contributes to developing advanced polymers and electronic materials. This aligns with growing interest in organic electronic components and conductive polymers—topics showing increased search volume in scientific databases. The compound's potential in photovoltaic materials research also connects with renewable energy trends.

Safety considerations for handling 747402-25-1 follow standard laboratory protocols for aromatic amines. While not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation are recommended—safety aspects that frequently appear in search queries about chemical handling. The compound's SDS (Safety Data Sheet) provides detailed handling instructions, a document commonly requested by institutional purchasers.

The future outlook for 1-(3-ethoxy-4-methoxyphenyl)ethan-1-amine appears promising as research expands into targeted drug delivery systems and smart materials. Its structural versatility positions it well for combinatorial chemistry applications, a field experiencing renewed interest with advances in AI-assisted drug discovery. These connections to cutting-edge technologies make the compound relevant to current scientific discourse and search trends.

For researchers considering CAS 747402-25-1 for their projects, key considerations include supplier reliability, batch-to-batch consistency, and technical support availability—factors that frequently appear in procurement-related searches. The compound's role in high-throughput screening platforms also makes it valuable for academic and industrial labs engaged in drug discovery pipelines.

In conclusion, 1-(3-ethoxy-4-methoxyphenyl)ethan-1-amine represents an important building block in modern chemical research. Its applications span from pharmaceutical development to advanced materials, addressing multiple current research priorities. As scientific exploration continues to evolve, compounds like 747402-25-1 will likely maintain their relevance by enabling innovations at the intersection of chemistry, biology, and materials science.